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Compound of Interest

Compound Name: CAY10404

Cat. No.: B1668644

Audience: Researchers, scientists, and drug development professionals.

Introduction

CAY10404 is a potent and highly selective inhibitor of cyclooxygenase-2 (COX-2), a key
enzyme in the inflammatory pathway responsible for the conversion of arachidonic acid to
prostaglandins. Its high selectivity for COX-2 over COX-1 makes it a valuable tool for
investigating the role of the COX-2 pathway in various pathological conditions in vivo with
minimal off-target effects on COX-1 mediated physiological processes. These application notes
provide a summary of published data and detailed protocols for the use of CAY10404 in mouse
models of inflammatory disease.

Data Presentation

The following table summarizes the quantitative data for CAY10404 dosage and administration
in published in vivo mouse models.
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Administration Frequency &

Mouse Model Dosage . Reference
Route Duration

Ventilator- )
Intraperitoneal )

Induced Lung 50 mg/kg/day (i) Daily for 4 days [1]
i.p.

Injury P

) Daily from Day )
Allergic Lung - - Li, H., et al.
) Not specified Not specified 13 to 19 post-
Inflammation o (2013)
sensitization

Note: While Li, H., et al. (2013) utilized CAY10404 in their study, the specific dosage and
administration route were not detailed in the publication. The protocol for this model is provided

below.

Signaling Pathway

CAY10404 exerts its effect by selectively inhibiting the COX-2 enzyme. The diagram below
illustrates the canonical COX-2 signaling pathway.

Click to download full resolution via product page

Caption: CAY10404 selectively inhibits the COX-2 enzyme, blocking prostaglandin synthesis.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/cay10404.html
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Ventilator-Induced Lung Injury (VILI) Mouse Model

This protocol is based on a study where CAY10404 was shown to attenuate ventilator-induced
lung injury.[1]

a. Animal Model:

e Species: Mouse (specific strain may vary, e.g., C57BL/6)
o Sex: Male or Female

e Age: 8-12 weeks

b. CAY10404 Preparation and Administration:

o Preparation: Prepare a stock solution of CAY10404 in a suitable vehicle (e.g., DMSO). For
administration, dilute the stock solution in sterile saline or phosphate-buffered saline (PBS) to
the final desired concentration. The final concentration of DMSO should be minimized to
avoid vehicle-related toxicity.

o Dosage: 50 mg/kg/day.[1]

o Administration: Administer via intraperitoneal (i.p.) injection.[1]

c. Experimental Procedure:

o Administer CAY10404 (50 mg/kg) or vehicle control via i.p. injection daily for 4 days.[1]

e On day 4, following the final CAY10404/vehicle administration, induce lung injury through
mechanical ventilation.

o Anesthetize the mice and perform a tracheostomy.
o Connect the mice to a small animal ventilator.

» Ventilate with a high tidal volume to induce injury. Specific ventilator settings (e.qg., tidal
volume, respiratory rate, PEEP) should be optimized for the specific research question and
mouse strain.
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 After the ventilation period, euthanize the mice and collect bronchoalveolar lavage fluid
(BALF) and lung tissue for analysis of inflammatory markers (e.g., total protein, cell counts,
cytokines) and histological evaluation.

Ovalbumin (OVA)-Induced Allergic Lung Inflammation
Mouse Model

This is a widely used model to study allergic asthma. CAY10404 has been used in this model
to investigate the role of COX-2 in Th9 cell differentiation.

a. Animal Model:

e Species: Mouse (e.g., BALB/c or C57BL/6)

o Sex: Female or Male

e Age: 6-8 weeks

b. CAY10404 Preparation and Administration:

o Preparation: Prepare CAY10404 as described in the VILI model protocol.

o Dosage and Administration: While a specific dosage is not provided in the reference study, a
typical approach would be to administer the compound via i.p. injection or oral gavage.
Dose-response studies may be necessary to determine the optimal dose for a specific
experimental endpoint.

c. Experimental Procedure:

¢ Sensitization: On days 0 and 7, sensitize mice by i.p. injection of 20 pg of ovalbumin (OVA)
emulsified in 2 mg of aluminum hydroxide in a total volume of 200 pL of saline.

e Challenge: From day 14 to day 17, challenge the mice by exposing them to an aerosol of 1%
OVA in saline for 30 minutes each day.

o CAY10404 Treatment: Administer CAY10404 or vehicle control daily from day 13 to day 19.
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e Endpoint Analysis: 48 hours after the final OVA challenge (day 19), euthanize the mice.
Collect BALF for cell differential counts and cytokine analysis. Lung tissue can be collected
for histology and gene expression analysis. Blood can be collected for measurement of

serum IgE levels.

Experimental Workflow Diagram

The following diagram outlines the general workflow for an in vivo study using CAY10404 in a

mouse model.
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Caption: General workflow for in vivo mouse studies with CAY10404.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1668644?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cay10404.html
https://www.benchchem.com/product/b1668644#cay10404-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/product/b1668644#cay10404-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/product/b1668644#cay10404-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/product/b1668644#cay10404-dosage-for-in-vivo-mouse-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668644?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

